Cas no 392718-69-3 ((1-Acetoxy-2,2,5,5-tetramethyl-δ-3-pyrroline-3-methyl) Methanethiosulfonate)

• Product Name: (1-Acetoxy-2,2,5,5-tetramethyl-δ-3-pyrroline-3-methyl) Methanethiosulfonate
• CAS No: 392718-69-3
• MF: C₁₂H₂₁NO₄S₂
• MW: 307.429441213608
• CID: 299425
• PubChem ID: 29970620
• Update Time: 2025-11-02

(1-Acetoxy-2,2,5,5-tetramethyl-δ-3-pyrroline-3-methyl) Methanethiosulfonate Chemical and Physical Properties

Names and Identifiers

• Acetic acid,2,5-dihydro-2,2,5,5-tetramethyl-3-[[(methylsulfonyl)thio]methyl]-1H-pyrrol-1-ylester
• (1-Acetoxy-2,2,5,5-tetramethyl-δ-3-pyrroline-3-methyl) Methanethiosulfonate
• Acetic acid,2,5-dihydro-2,2,5,5-tetramethyl-3-[[(methylsulfonyl)thio]methyl]-1H-pyrrol-1-ylest...
• [2,2,5,5-tetramethyl-3-(methylsulfonylsulfanylmethyl)pyrrol-1-yl] acetate
• 392718-69-3
• S-{[1-(Acetyloxy)-2,2,5,5-tetramethyl-2,5-dihydro-1H-pyrrol-3-yl]methyl} methanesulfonothioate
• Hydroxy Carisoprodol-d4
• 1794759-19-5
• DTXSID10652418
• AKOS025295279
• (1-Acetoxy-2,2,5,5-tetramethyl-delta-3-pyrroline-3-methyl) Methanethiosulfonate
• (1-Acetoxy-2,2,5,5-tetramethyl-
• FT-0661117
• A-3-pyrroline-3-methyl) Methanethiosulfonate
• (1-Acetoxy-2,2,5,5-tetramethyl-?-3-pyrroline-3-methyl) Methanethiosulfonate

• Inchi： 1S/C12H21NO4S2/c1-9(14)17-13-11(2,3)7-10(12(13,4)5)8-18-19(6,15)16/h7H,8H2,1-6H3
• InChI Key： CZMOVGVIRQJPNP-UHFFFAOYSA-N
• SMILES： S(CC1=CC(C)(C)N(C1(C)C)OC(C)=O)S(C)(=O)=O

Computed Properties

• Exact Mass: 307.09100
• Monoisotopic Mass: 307.09120050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 500
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.9
• Topological Polar Surface Area: 97.4Ų

Experimental Properties

• Melting Point: 59-60°C
• PSA: 96.31000
• LogP: 3.02560

(1-Acetoxy-2,2,5,5-tetramethyl-δ-3-pyrroline-3-methyl) Methanethiosulfonate Security Information

• Storage Condition：Hygroscopic, -20°C Freezer, Under Inert Atmosphere

Additional information on (1-Acetoxy-2,2,5,5-tetramethyl-δ-3-pyrroline-3-methyl) Methanethiosulfonate

Comprehensive Guide to (1-Acetoxy-2,2,5,5-tetramethyl-δ-3-pyrroline-3-methyl) Methanethiosulfonate (CAS No. 392718-69-3)

(1-Acetoxy-2,2,5,5-tetramethyl-δ-3-pyrroline-3-methyl) Methanethiosulfonate (CAS No. 392718-69-3) is a specialized chemical compound widely used in biochemical research and pharmaceutical applications. This compound belongs to the class of Methanethiosulfonate derivatives, which are known for their unique reactivity and utility in modifying proteins and other biomolecules. Researchers and industry professionals frequently search for this compound due to its role in site-directed spin labeling and protein engineering.

The molecular structure of (1-Acetoxy-2,2,5,5-tetramethyl-δ-3-pyrroline-3-methyl) Methanethiosulfonate features a pyrroline ring with tetramethyl substitutions and an acetoxy group, making it highly reactive toward thiol groups in proteins. This property is particularly valuable in bioconjugation and structural biology studies. The compound's CAS number, 392718-69-3, is often used in scientific databases and procurement systems to ensure accurate identification.

One of the most common applications of (1-Acetoxy-2,2,5,5-tetramethyl-δ-3-pyrroline-3-methyl) Methanethiosulfonate is in electron paramagnetic resonance (EPR) spectroscopy, where it serves as a spin label. The compound's ability to form stable covalent bonds with cysteine residues in proteins makes it indispensable for studying protein dynamics and molecular interactions. Recent advancements in structural biology and drug discovery have further increased the demand for this compound.

In addition to its scientific applications, (1-Acetoxy-2,2,5,5-tetramethyl-δ-3-pyrroline-3-methyl) Methanethiosulfonate is also explored in material science for surface modifications and functionalization. Researchers are investigating its potential in creating bioactive surfaces and nanomaterials, which are hot topics in modern chemistry. The compound's versatility and specificity make it a subject of ongoing research in both academia and industry.

For those searching for Methanethiosulfonate derivatives or spin labeling reagents, (1-Acetoxy-2,2,5,5-tetramethyl-δ-3-pyrroline-3-methyl) Methanethiosulfonate (CAS No. 392718-69-3) is a critical reagent. Its stability, reactivity, and compatibility with various experimental conditions make it a preferred choice for many researchers. As the field of protein engineering continues to grow, the importance of such specialized compounds is expected to rise.

Handling and storage of (1-Acetoxy-2,2,5,5-tetramethyl-δ-3-pyrroline-3-methyl) Methanethiosulfonate require standard laboratory precautions. It should be stored in a cool, dry place, away from light and moisture, to maintain its reactivity and shelf life. Proper handling ensures the compound's performance in sensitive applications like EPR spectroscopy and bioconjugation.

The synthesis and purification of (1-Acetoxy-2,2,5,5-tetramethyl-δ-3-pyrroline-3-methyl) Methanethiosulfonate involve advanced organic chemistry techniques. High-purity batches are essential for reproducible results in research, and suppliers often provide detailed analytical certificates to guarantee quality. Researchers looking for custom synthesis or bulk quantities of this compound can find specialized manufacturers catering to these needs.

In summary, (1-Acetoxy-2,2,5,5-tetramethyl-δ-3-pyrroline-3-methyl) Methanethiosulfonate (CAS No. 392718-69-3) is a versatile and valuable compound in modern scientific research. Its applications span structural biology, protein engineering, and material science, making it a sought-after reagent. As research in these fields advances, the demand for high-quality Methanethiosulfonate derivatives like this one is likely to increase.